Cas no 6220-79-7 (2-Butanone, 4-(phenylamino)-)
2-Butanone, 4-(phenylamino)- structure
Product Name:2-Butanone, 4-(phenylamino)-
CAS No:6220-79-7
MF:C10H13NO
MW:163.216322660446
CID:454406
PubChem ID:11205954
Update Time:2025-04-19
2-Butanone, 4-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 4-(phenylamino)-
- 4-anilinobutan-2-one
- 6220-79-7
- SCHEMBL10665540
- 4-(phenylamino)butan-2-one
- 4-Anilino-2-butanone
- DTXSID00458643
- EN300-372186
-
- Inchi: 1S/C10H13NO/c1-9(12)7-8-11-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
- InChI Key: QVNNESUIUTZTAK-UHFFFAOYSA-N
- SMILES: O=C(C)CCNC1C=CC=CC=1
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Butanone, 4-(phenylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372186-0.05g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 0.05g |
$972.0 | 2025-03-18 | |
| Enamine | EN300-372186-0.1g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 0.1g |
$1019.0 | 2025-03-18 | |
| Enamine | EN300-372186-0.25g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 0.25g |
$1065.0 | 2025-03-18 | |
| Enamine | EN300-372186-0.5g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 0.5g |
$1111.0 | 2025-03-18 | |
| Enamine | EN300-372186-1.0g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 1.0g |
$1157.0 | 2025-03-18 | |
| Enamine | EN300-372186-2.5g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 2.5g |
$2268.0 | 2025-03-18 | |
| Enamine | EN300-372186-5.0g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 5.0g |
$3355.0 | 2025-03-18 | |
| Enamine | EN300-372186-10.0g |
4-(phenylamino)butan-2-one |
6220-79-7 | 95.0% | 10.0g |
$4974.0 | 2025-03-18 |
2-Butanone, 4-(phenylamino)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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